Cas no 2171983-77-8 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylpropanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylpropanoic acid
• CAS No: 2171983-77-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6131731
• PubChem ID: 165540805
• Update Time: 2025-06-14

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylpropanoic acid
• EN300-1493753
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)-2-methylpropanoic acid
• 2171983-77-8

• Inchi： 1S/C27H32N2O5/c1-17(26(31)32)14-28-25(30)19-9-3-2-8-18(19)15-29-27(33)34-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,17-19,24H,2-3,8-9,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： NSPBNJWLHSLQIL-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylpropanoic acid

Research Brief on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylpropanoic acid (CAS: 2171983-77-8)

The compound 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylpropanoic acid (CAS: 2171983-77-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, is being explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexyl backbone suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for complex biomolecules.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of NMR spectroscopy and mass spectrometry to confirm the structural integrity of the compound, ensuring its suitability for downstream applications.

In addition to its synthetic utility, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylpropanoic acid has shown promise in preclinical studies as a modulator of protein-protein interactions. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to selectively bind to specific protein domains, suggesting potential applications in the development of inhibitors for diseases such as cancer and neurodegenerative disorders. The compound's unique stereochemistry and functional groups contribute to its high binding affinity and specificity.

Further investigations are underway to explore the pharmacokinetic and pharmacodynamic properties of this compound. Preliminary data from in vitro and in vivo models indicate favorable bioavailability and low toxicity, making it a candidate for further drug development. Researchers are also investigating its potential as a prodrug, leveraging its Fmoc group for controlled release in targeted therapies.

In conclusion, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylpropanoic acid (CAS: 2171983-77-8) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to therapeutic development, with ongoing studies aimed at unlocking its full potential. Future research will likely focus on optimizing its synthetic pathways and expanding its therapeutic applications, solidifying its role in advancing biomedical science.